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Compound of Interest

Compound Name: Propane-1,2,3-triyl tritricosanoate

Cat. No.: B046273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,3-Tritricosanoyl glycerol, also known as tritricosanoin, is a triacylglycerol (TAG) composed

of a glycerol backbone esterified with three molecules of tricosanoic acid. Tricosanoic acid is a

saturated very-long-chain fatty acid (VLCFA) with 23 carbon atoms. While 1,2,3-tritricosanoyl

glycerol is not a common dietary fat, its metabolism provides a valuable model for

understanding the processing of VLCFAs. In research, it is frequently utilized as an internal

standard for the quantification of fatty acids in the triglyceride components of cells due to its

high purity and stability.[1][2] This guide provides an in-depth overview of the presumed

metabolic pathways of 1,2,3-tritricosanoyl glycerol, focusing on the enzymatic hydrolysis and

the subsequent fate of its constituent molecules, glycerol and tricosanoic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 1,2,3-tritricosanoyl glycerol and its

constituent fatty acid, tricosanoic acid, is presented below.
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Property
1,2,3-Tritricosanoyl
Glycerol

Tricosanoic Acid

Synonyms

Glycerol Tritricosanoate,

TG(23:0/23:0/23:0),

Tritricosanoin

n-Tricosanoic acid

CAS Number 86850-72-8 2433-96-7

Molecular Formula C₇₂H₁₄₀O₆ C₂₃H₄₆O₂

Molecular Weight 1101.9 g/mol 354.6 g/mol

Appearance Solid Solid

Solubility Soluble in DMF (~10 mg/ml) Practically insoluble in water

Metabolic Pathway of 1,2,3-Tritricosanoyl Glycerol
The metabolism of 1,2,3-tritricosanoyl glycerol can be conceptualized in a multi-step process

involving initial hydrolysis followed by the independent metabolism of its glycerol and

tricosanoic acid components.

Step 1: Lipolysis - The Gateway to Metabolism
The initial and obligatory step in the metabolism of 1,2,3-tritricosanoyl glycerol is its enzymatic

hydrolysis by lipases. This process releases the constituent fatty acids and glycerol. In a

physiological context, this can occur in the digestive tract by pancreatic lipases for dietary fats,

in the circulation by lipoprotein lipase for TAGs within lipoproteins, or within cells by adipose

triglyceride lipase (ATGL) and hormone-sensitive lipase (HSL) for stored TAGs.[3][4]

The sequential hydrolysis of a triacylglycerol is a stepwise process:

Triacylglycerol -> Diacylglycerol + Free Fatty Acid (catalyzed primarily by ATGL in cells)

Diacylglycerol -> Monoacylglycerol + Free Fatty Acid (catalyzed by HSL)

Monoacylglycerol -> Glycerol + Free Fatty Acid (catalyzed by monoacylglycerol lipase)
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Figure 1. Sequential hydrolysis of 1,2,3-tritricosanoyl glycerol.

Step 2: Metabolism of Glycerol
The glycerol released from the hydrolysis of 1,2,3-tritricosanoyl glycerol enters the central

metabolic pathways. It is first phosphorylated by glycerol kinase to glycerol-3-phosphate, which

is then oxidized to dihydroxyacetone phosphate (DHAP), an intermediate in glycolysis. DHAP

can then either be converted to glyceraldehyde-3-phosphate and proceed through glycolysis to

produce pyruvate and subsequently ATP, or it can be used in gluconeogenesis to synthesize

glucose.
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Step 3: Metabolism of Tricosanoic Acid
Tricosanoic acid, as a very-long-chain fatty acid, undergoes a specific metabolic pathway

primarily within peroxisomes, as mitochondria are not equipped to handle fatty acids with more

than 22 carbon atoms.[5][6]

Cellular Uptake and Activation: Tricosanoic acid is transported into the cell via fatty acid

transport proteins.[7] Once inside, it is activated to its coenzyme A (CoA) derivative,

tricosanoyl-CoA, by a very-long-chain acyl-CoA synthetase. This activation step is essential

for its subsequent metabolism.

Peroxisomal β-Oxidation: Tricosanoyl-CoA is transported into the peroxisome where it

undergoes β-oxidation.[8][9] This process is a cyclical series of four enzymatic reactions that

shorten the fatty acid chain by two carbons in each cycle, producing one molecule of acetyl-

CoA, one molecule of FADH₂, and one molecule of NADH. Unlike mitochondrial β-oxidation,

the FADH₂ produced in peroxisomal β-oxidation reacts directly with oxygen to produce

hydrogen peroxide (H₂O₂), which is then detoxified to water by catalase.[6] The β-oxidation

cycles continue until the fatty acid chain is shortened to a medium-chain acyl-CoA (e.g.,

octanoyl-CoA).

Mitochondrial Oxidation: The medium-chain acyl-CoA and acetyl-CoA produced in the

peroxisome are then transported to the mitochondria for complete oxidation to CO₂ and

water via the mitochondrial β-oxidation pathway and the citric acid cycle, respectively,

leading to the production of a significant amount of ATP.
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Figure 2. Cellular metabolism of tricosanoic acid.
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Experimental Protocols
Detailed experimental protocols for studying the metabolism of 1,2,3-tritricosanoyl glycerol are

not readily available in the literature, primarily due to its use as an analytical standard.

However, established methodologies for lipid analysis can be adapted.

Protocol 1: In Vitro Hydrolysis of 1,2,3-Tritricosanoyl
Glycerol by Lipase
Objective: To determine the rate of hydrolysis of 1,2,3-tritricosanoyl glycerol by a purified lipase.

Materials:

1,2,3-Tritricosanoyl glycerol

Purified lipase (e.g., pancreatic lipase, lipoprotein lipase)

Assay buffer (e.g., Tris-HCl with CaCl₂)

Bile salts (e.g., sodium taurocholate) for emulsification

Quenching solution (e.g., HCl or a mixture of chloroform/methanol)

Internal standard for fatty acid quantification (e.g., a C17:0 fatty acid)

Instrumentation for fatty acid analysis (e.g., Gas Chromatography-Mass Spectrometry (GC-

MS) or High-Performance Liquid Chromatography (HPLC))

Methodology Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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